![molecular formula C26H22N4O3 B1226064 2-Cyano-3-(1-{[(furan-2-ylmethyl)-carbamoyl]-methyl}-1H-indol-3-yl)-N-m-tolyl-acrylamide](/img/structure/B1226064.png)
2-Cyano-3-(1-{[(furan-2-ylmethyl)-carbamoyl]-methyl}-1H-indol-3-yl)-N-m-tolyl-acrylamide
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Overview
Description
2-cyano-3-[1-[2-(2-furanylmethylamino)-2-oxoethyl]-3-indolyl]-N-(3-methylphenyl)-2-propenamide is a member of indoles.
Scientific Research Applications
Enantioselective Synthesis
The compound has been studied for its synthesis under green chemistry conditions, particularly in the context of enantioselective reactions. For example, the enantioselective ene-reduction of E-2-cyano-3(furan-2-yl) acrylamide, closely related to the compound , was successfully achieved using filamentous marine and terrestrial-derived fungi. This process led to the production of (R)-2-cyano-3-(furan-2-yl)propanamide with high yields and enantiomeric excess (ee), showcasing the potential of using natural catalysts in the synthesis of complex organic compounds (Jimenez et al., 2019).
Structural Determination and Synthesis
The structural analysis and synthesis of similar compounds, such as 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, have been documented. These studies provide insights into the chemical properties and potential applications of these molecules in various fields (Kariuki et al., 2022).
Application in Organic Dye Synthesis
Research has been conducted on the use of related compounds in the design of organic dyes for dye-sensitized solar cells. This includes studies on the electrical and optical properties of these dyes and how different structural modifications can affect their performance (Zhang et al., 2018).
Herbicidal Activity
Some derivatives of cyanoacrylates, including those with furan moieties, have been synthesized and tested for their herbicidal activities. These compounds showed promising results against certain weeds, indicating the potential application of such chemicals in agricultural practices (Wang et al., 2004).
Antimicrobial Activity
Schiff bases of similar compounds have been synthesized and evaluated for their antimicrobial activity. This indicates potential applications in developing new antimicrobial agents (Arora et al., 2013).
Chemotherapeutic Potential
Some derivatives have been studied for their antitumor activity, including molecular docking and density functional theory (DFT) studies. This suggests potential applications in the field of chemotherapy (Fahim et al., 2019).
Properties
Molecular Formula |
C26H22N4O3 |
---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
(E)-2-cyano-3-[1-[2-(furan-2-ylmethylamino)-2-oxoethyl]indol-3-yl]-N-(3-methylphenyl)prop-2-enamide |
InChI |
InChI=1S/C26H22N4O3/c1-18-6-4-7-21(12-18)29-26(32)19(14-27)13-20-16-30(24-10-3-2-9-23(20)24)17-25(31)28-15-22-8-5-11-33-22/h2-13,16H,15,17H2,1H3,(H,28,31)(H,29,32)/b19-13+ |
InChI Key |
DPRBGPIAKRWMHH-CPNJWEJPSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)NC(=O)/C(=C/C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CO4)/C#N |
SMILES |
CC1=CC(=CC=C1)NC(=O)C(=CC2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CO4)C#N |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(=CC2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CO4)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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